Cas no 100295-50-9 (2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, (4S)-)

2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, (4S)- structure
100295-50-9 structure
Product Name:2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, (4S)-
CAS No:100295-50-9
MF:C10H16O
MW:152.233443260193
CID:1125334
PubChem ID:10034806
Update Time:2025-04-20

2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, (4S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, (4S)-
    • (4S)-4-tert-butylcyclohex-2-en-1-one
    • 100295-50-9
    • SCHEMBL3988933
    • (S)-4-(tert-Butyl)cyclohex-2-en-1-one
    • Inchi: 1S/C10H16O/c1-10(2,3)8-4-6-9(11)7-5-8/h4,6,8H,5,7H2,1-3H3/t8-/m1/s1
    • InChI Key: JVUQEKLVFLSSTL-MRVPVSSYSA-N
    • SMILES: O=C1C=C[C@H](CC1)C(C)(C)C

Computed Properties

  • Exact Mass: 152.120115g/mol
  • Monoisotopic Mass: 152.120115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 152.23g/mol
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1Ų

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